Cas no 2228698-44-8 (2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline)

• Product Name: 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline
• CAS No: 2228698-44-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6597805
• PubChem ID: 165848980
• Update Time: 2025-05-30

2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline
• EN300-1761051
• 2-[1-(2-aminoethyl)cyclopropyl]-N,N-dimethylaniline
• 2228698-44-8

• Inchi： 1S/C13H20N2/c1-15(2)12-6-4-3-5-11(12)13(7-8-13)9-10-14/h3-6H,7-10,14H2,1-2H3
• InChI Key： MYNMXXCCPWPGHR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=CC=1C1(CCN)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline

Comprehensive Overview of 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline (CAS No. 2228698-44-8)

In the realm of organic chemistry and pharmaceutical research, 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline (CAS No. 2228698-44-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and dimethylaniline moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance its bioactivity or physicochemical properties.

The compound's 2-aminoethyl side chain introduces a reactive amine group, making it a valuable intermediate in synthetic chemistry. This feature is often leveraged in the design of small-molecule inhibitors or ligands for biological targets. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their interactions with proteins or enzymes with high accuracy. For instance, queries like "how to synthesize 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline" or "applications of CAS 2228698-44-8 in medicinal chemistry" are frequently searched, reflecting the growing demand for practical insights.

From a synthetic perspective, the cyclopropyl ring in 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline offers steric constraints that can influence the compound's conformational stability. This property is critical in structure-activity relationship (SAR) studies, where slight structural changes can dramatically alter biological efficacy. Laboratories focusing on central nervous system (CNS) therapeutics or enzyme modulation often explore derivatives of this compound, given its potential to cross the blood-brain barrier or bind to allosteric sites.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2228698-44-8. With increasing emphasis on sustainable synthesis, researchers are investigating solvent-free or catalytic methods to produce this compound efficiently. Searches such as "eco-friendly synthesis of dimethylaniline derivatives" highlight this shift. Additionally, the compound's stability under various pH conditions makes it a candidate for analytical reagent development, particularly in chromatographic or spectroscopic applications.

In material science, the N,N-dimethylaniline segment of the molecule contributes to its electron-donating properties, which are exploitable in organic semiconductors or photocatalysts. This aligns with the surge in interest for energy storage and optoelectronic devices, where such compounds can serve as building blocks for advanced polymers or coatings. Forums and academic discussions frequently cite "role of cyclopropyl amines in material design" as a topic of exploration.

Regulatory and safety profiles of 2-1-(2-aminoethyl)cyclopropyl-N,N-dimethylaniline are equally pivotal. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's LD50 and ecotoxicity data are often queried by industrial users, underscoring the need for transparent, research-backed information. Collaborative platforms like PubChem or Reaxys serve as vital resources for such data, further driving engagement with this compound's profile.

Looking ahead, the integration of machine learning in chemical research may unlock novel applications for CAS No. 2228698-44-8. Predictive algorithms could identify unexplored reactivities or optimize its synthesis pathways, reducing time and costs. As the scientific community gravitates toward high-throughput screening and combinatorial chemistry, this compound's adaptability positions it as a promising candidate for future breakthroughs.